Cas no 898788-57-3 (2-(4-Chlorophenyl)ethyl cyclobutyl ketone)

• Product Name: 2-(4-Chlorophenyl)ethyl cyclobutyl ketone
• CAS No: 898788-57-3
• MF: C₁₃H₁₅ClO
• MW: 222.710602998734
• MDL: MFCD03843500
• CID: 879925
• PubChem ID: 24726112
• Update Time: 2025-07-19

2-(4-Chlorophenyl)ethyl cyclobutyl ketone Chemical and Physical Properties

Names and Identifiers

• 2-(4-CHLOROPHENYL)ETHYL CYCLOBUTYL KETONE
• 3-(4-chlorophenyl)-1-cyclobutylpropan-1-one
• 2-(2-FURYL)PIPERAZINE
• MFCD03843500
• DTXSID60644505
• 898788-57-3
• 2-(4-CHLOROPHENYL)ETHYLCYCLOBUTYLKETONE
• AKOS016021828
• 2-(4-Chlorophenyl)ethyl cyclobutyl ketone

• MDL： MFCD03843500
• Inchi： 1S/C13H15ClO/c14-12-7-4-10(5-8-12)6-9-13(15)11-2-1-3-11/h4-5,7-8,11H,1-3,6,9H2
• InChI Key： KANMQCAXGOREKT-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CCC(C1CCC1)=O

Computed Properties

• Exact Mass: 222.08100
• Monoisotopic Mass: 222.0811428g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 3.64180

Additional information on 2-(4-Chlorophenyl)ethyl cyclobutyl ketone

Comprehensive Overview of 2-(4-Chlorophenyl)ethyl cyclobutyl ketone (CAS No. 898788-57-3)

2-(4-Chlorophenyl)ethyl cyclobutyl ketone (CAS No. 898788-57-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This ketone derivative features a cyclobutyl ring and a 4-chlorophenyl moiety, making it a valuable intermediate in synthetic chemistry. Researchers often explore its potential in drug discovery, particularly for designing novel bioactive molecules. Its molecular formula, C₁₃H₁₅ClO, and precise structure contribute to its versatility in organic synthesis.

The compound's cyclobutyl ketone backbone is particularly intriguing for medicinal chemists, as it offers conformational rigidity that can enhance binding affinity to biological targets. Recent studies highlight its role in developing small-molecule inhibitors and enzyme modulators, aligning with the growing demand for targeted therapies in precision medicine. Users searching for "cyclobutyl ketone applications" or "4-chlorophenyl derivatives in drug design" will find this compound highly relevant to their queries.

In the context of green chemistry, 2-(4-Chlorophenyl)ethyl cyclobutyl ketone has been investigated for its potential in sustainable synthesis routes. With increasing interest in eco-friendly solvents and catalytic processes, this compound serves as a model substrate for optimizing reaction efficiency. Laboratories focusing on atom economy or waste reduction may prioritize its use in method development, addressing the industry's shift toward environmentally conscious practices.

From a spectroscopic perspective, the compound exhibits distinct NMR peaks and mass fragmentation patterns, which are critical for quality control and structural verification. Analytical chemists frequently search for "CAS 898788-57-3 characterization data" or "spectral libraries for chlorophenyl ketones" to benchmark their findings. Its chromatographic behavior under reversed-phase conditions has also been documented, aiding in purification protocols.

The stability profile of 2-(4-Chlorophenyl)ethyl cyclobutyl ketone under various pH and temperature conditions makes it suitable for long-term storage, a practical advantage for industrial applications. Discussions on "ketone shelf-life optimization" or "handling aromatic ketones" often reference this compound's robust nature. Furthermore, its compatibility with common protecting groups in multistep syntheses adds to its utility in complex molecular constructions.

Emerging trends in computational chemistry have leveraged this compound's structure for molecular docking simulations, particularly in studying protein-ligand interactions. Researchers analyzing "cyclobutane-containing pharmacophores" or "chlorophenyl binding motifs" frequently cite its conformational properties. These computational insights complement experimental data, accelerating lead compound identification in drug development pipelines.

In material science, derivatives of 2-(4-Chlorophenyl)ethyl cyclobutyl ketone have shown promise in polymer cross-linking applications, contributing to advancements in thermoset resins and high-performance coatings. Queries related to "aromatic ketones in material design" or "cyclobutyl-based monomers" often intersect with studies involving this compound, highlighting its interdisciplinary relevance.

As regulatory landscapes evolve, proper documentation of safety data sheets (SDS) for 898788-57-3 remains essential for compliance. Laboratories emphasize "handling protocols for chlorinated ketones" and "occupational exposure limits" to ensure workplace safety. The compound's flammability parameters and personal protective equipment (PPE) recommendations are routinely updated in chemical databases.

The synthesis of 2-(4-Chlorophenyl)ethyl cyclobutyl ketone typically involves Friedel-Crafts acylation or Grignard reactions, with recent literature exploring photocatalytic methods for improved yields. Search terms like "efficient ketone synthesis" or "chlorophenyl Grignard reagents" reflect user interest in optimizing its production. Patent analyses reveal its inclusion in proprietary processes for high-value intermediates, underscoring its commercial significance.

In conclusion, 2-(4-Chlorophenyl)ethyl cyclobutyl ketone (CAS No. 898788-57-3) represents a multifaceted compound with broad applicability across chemical disciplines. Its structural features align with contemporary research priorities, from drug discovery to sustainable materials, ensuring continued scientific and industrial relevance. As analytical techniques advance, further exploration of its properties will likely uncover additional applications, solidifying its position as a key building block in modern chemistry.